{1-methyl-3-phenyl-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl}methyl 3,5-bis(trifluoromethyl)benzenecarboxylate

• IUPAC Name: [1-methyl-3-phenyl-5-[3-(trifluoromethyl)phenoxy]pyrazol-4-yl]methyl 3,5-bis(trifluoromethyl)benzoate
• InChI: InChI=1S/C27H17F9N2O3/c1-38-23(41-20-9-5-8-17(13-20)25(28,29)30)21(22(37-38)15-6-3-2-4-7-15)14-40-24(39)16-10-18(26(31,32)33)12-19(11-16)27(34,35)36/h2-13H,14H2,1H3
• InChI Key: ALYPKRDLBGLKPW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)COC(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)OC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C27H17F9N2O3
• Molecular Weight: 588.4 g/mol

Description

The compound “{1-methyl-3-phenyl-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-yl}methyl 3,5-bis(trifluoromethyl)benzenecarboxylate” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains multiple trifluoromethyl groups, which are often used in pharmaceuticals and agrochemicals due to their ability to adjust the steric and electronic properties of a compound.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyrazole ring and multiple trifluoromethyl groups attached to different phenyl rings. The trifluoromethyl group is a strong electron-withdrawing group, which can significantly affect the electronic properties of the molecule.

Scientific Research Applications

Pharmaceutical Synthesis

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Lipid-Lowering Agent

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Fluorescence

. This makes them useful in various applications that require fluorescence.

Hole Transport Characteristics

, which can be beneficial in electronic devices and other applications that require efficient charge transport.

Thermal Stability

makes them suitable for applications that require materials to withstand high temperatures without degrading.

Washing Resistance

can be beneficial in applications such as textiles, where materials need to withstand repeated washing without losing their properties.

Photoluminescent Materials

, which can emit light upon absorption of photons. This property can be useful in various applications, including display technologies and bioimaging.

Photorefractive Materials

, which can change their refractive index in response to light. This property can be useful in various optical applications, including holography and optical data storage.